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Compound of Interest

Compound Name: IMD-biphenylC

Cat. No.: B14757928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of IMD-biphenylB, a potent
immunomodulatory compound, likely the molecule of interest referred to by the user as "IMD-
biphenylIC". This document details its chemical properties, mechanism of action, and the
experimental protocols utilized in its evaluation.

Core Molecular Data

A summary of the key molecular and chemical identifiers for IMD-biphenyIB is presented below.

Property Value Source
Compound Name IMD-biphenylB [1]
CAS Number 2928463-41-4 [1]
Molecular Formula C35H33N503 [1]
Molecular Weight 571.67 g/mol [1]

A potent imidazoquinolinone-
Description NF-kB immunomodulator [1]

dimer.
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Mechanism of Action: Modulating the NF-kB
Signaling Pathway

IMD-biphenyIB is a chimeric molecule designed to function as a small molecule immune
potentiator (SMIP) with built-in immunomodulatory activity. It is composed of two key moieties:
an imidazoquinolinone derivative that activates Toll-like receptor 7/8 (TLR7/8) and a biphenyl-
containing structure that modulates the nuclear factor-kappa B (NF-kB) signaling pathway.

The primary mechanism of action involves the activation of the TLR7/8 pathway in innate
immune cells, such as macrophages and dendritic cells. This activation typically leads to a
robust pro-inflammatory response driven by the NF-kB signaling cascade. However, the
covalently linked biphenyl modulator component of IMD-biphenyIB acts to temper this
response, reducing the systemic inflammation and toxicity often associated with potent TLR
agonists. This dual-action design aims to maintain the desirable adjuvanticity for vaccine
formulations and anti-tumor applications while improving the overall safety profile.

Signaling Pathway Diagram

The following diagram illustrates the proposed signaling pathway of IMD-biphenyIB. The
imidazoquinolinone moiety activates the TLR7/8 receptor, initiating the MyD88-dependent
signaling cascade that leads to the activation of NF-kB. The biphenyl modulator component
then influences downstream events in the NF-kB pathway, resulting in a more controlled
inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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